Cas no 61599-05-1 (2-Cyclohexen-1-one, 4-acetyl-4-methyl-)

• Product name: 2-Cyclohexen-1-one, 4-acetyl-4-methyl-
• CAS No: 61599-05-1
• MF: C₉H₁₂O₂
• MW: 152.19038
• CID: 473391
• PubChem ID: 12585165

2-Cyclohexen-1-one, 4-acetyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4-acetyl-4-methyl-
• 4-acetyl-4-methylcyclohex-2-en-1-one
• 61599-05-1
• DTXSID80503408
• 4-methyl-4-acetylcyclohex-2-en-1-one

• Inchi： InChI=1S/C9H12O2/c1-7(10)9(2)5-3-8(11)4-6-9/h3,5H,4,6H2,1-2H3
• InChI Key： QTWGXQBBLIIKPH-UHFFFAOYSA-N
• SMILES： CC(=O)C1(CCC(=O)C=C1)C

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 34.14